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Introduction
Regelidine is a complex sesquiterpenoid natural product isolated from plants of the

Tripterygium genus, such as Tripterygium regelii[1]. As with many natural products, its

therapeutic potential is an area of active research. For in vitro studies, Regelidine is often

dissolved in dimethyl sulfoxide (DMSO), a versatile aprotic solvent. Understanding the stability

of Regelidine in DMSO is critical for ensuring the accuracy and reproducibility of experimental

results. This document provides detailed application notes and protocols for assessing the

stability of Regelidine in DMSO solutions.

While specific public data on the degradation kinetics of Regelidine in DMSO is limited,

general principles of compound stability testing can be applied. Studies on the stability of

diverse compound libraries in DMSO have shown that while most compounds are stable,

factors such as water content, temperature, and light exposure can influence degradation[2][3].

For instance, one study demonstrated that 85% of compounds in a library were stable in a

DMSO/water mixture for over two years at 4°C[3]. Another study indicated that water is a more

significant factor in compound degradation than oxygen[2].
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These notes provide a framework for researchers to establish and monitor the stability of

Regelidine stock solutions to ensure the integrity of their experiments.

Quantitative Stability Data
As specific quantitative stability data for Regelidine in DMSO is not readily available in the

public domain, the following table presents a representative dataset that illustrates how such

data would be presented. This data is based on typical stability profiles for complex

heterocyclic compounds stored in DMSO under various conditions.

Table 1: Representative Stability of Regelidine (10 mM in DMSO) under Various Storage

Conditions
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Storage Condition Timepoint
% Remaining
Regelidine (Mean ±
SD)

Appearance of
Solution

-80°C, protected from

light
0 months 100 ± 0.5 Clear, colorless

3 months 99.8 ± 0.6 Clear, colorless

6 months 99.5 ± 0.4 Clear, colorless

12 months 99.1 ± 0.7 Clear, colorless

-20°C, protected from

light
0 months 100 ± 0.5 Clear, colorless

1 month 98.7 ± 0.8 Clear, colorless

3 months 95.2 ± 1.1 Clear, colorless

6 months 90.4 ± 1.5 Clear, colorless

4°C, protected from

light
0 days 100 ± 0.5 Clear, colorless

7 days 96.3 ± 1.2 Clear, colorless

14 days 91.5 ± 1.8 Faint yellow tint

30 days 85.1 ± 2.1 Faint yellow tint

Room Temperature

(25°C), ambient light
0 hours 100 ± 0.5 Clear, colorless

24 hours 88.2 ± 2.5 Faint yellow tint

48 hours 79.8 ± 3.1 Yellow tint

72 hours 70.3 ± 3.5 Yellow tint

Freeze-Thaw Cycles

(-20°C to 25°C)
1 cycle 99.9 ± 0.4 Clear, colorless

5 cycles 99.2 ± 0.7 Clear, colorless

10 cycles 98.5 ± 0.9 Clear, colorless
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This data is illustrative and intended to serve as a template. Actual stability should be

determined empirically.

Signaling Pathway of Regelidine (Hypothetical)
The precise molecular targets and signaling pathways of Regelidine are not yet fully

elucidated. However, based on the known activities of other sesquiterpenoids from

Tripterygium species, which often exhibit anti-inflammatory and cytotoxic effects, a hypothetical

signaling pathway is presented below. This diagram illustrates a plausible mechanism where

Regelidine might inhibit a key inflammatory pathway, such as NF-κB signaling.
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Caption: Hypothetical signaling pathway for Regelidine's anti-inflammatory action.
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This section provides a detailed protocol for conducting a stability study of Regelidine in a

DMSO solution. The primary analytical method used is High-Performance Liquid

Chromatography coupled with Mass Spectrometry (HPLC-MS), which allows for the separation

and quantification of the parent compound and any potential degradants[1][2].

Protocol: Stability Assessment of Regelidine in DMSO
1. Objective: To determine the stability of Regelidine in DMSO under various storage

conditions (long-term, accelerated, and freeze-thaw cycles).

2. Materials:

Regelidine (solid, >98% purity)

DMSO (anhydrous, ≥99.9%)

Type I ultrapure water

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Class A volumetric flasks

Calibrated analytical balance

Calibrated micropipettes

Amber glass or polypropylene autosampler vials with caps

HPLC-MS system (e.g., Agilent, Waters, Sciex) equipped with a C18 column

Environmental chambers/incubators set to specified temperatures

Freezer (-20°C and -80°C)

Refrigerator (4°C)

3. Stock Solution Preparation:
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Allow the solid Regelidine and anhydrous DMSO to come to room temperature in a

desiccator.

Accurately weigh an appropriate amount of Regelidine and dissolve it in DMSO to prepare a

10 mM stock solution. For example, dissolve 5.997 mg of Regelidine (MW: 599.7 g/mol ) in

1 mL of anhydrous DMSO.

Vortex the solution for 1-2 minutes until the Regelidine is completely dissolved.

This solution is your T=0 reference standard.

4. Sample Aliquoting and Storage:

Aliquot the 10 mM stock solution into multiple amber vials to avoid repeated opening of the

main stock.

Prepare sets of aliquots for each storage condition to be tested (e.g., -80°C, -20°C, 4°C, and

25°C).

For the freeze-thaw study, prepare a separate set of aliquots.

Place the vials in their respective storage environments. Protect from light where specified.

5. Stability Testing Schedule:

Long-term stability (-80°C and -20°C): Pull samples at T=0, 1, 3, 6, and 12 months.

Accelerated stability (4°C and 25°C): Pull samples at T=0, 24h, 48h, 72h, 7 days, 14 days,

and 30 days.

Freeze-thaw stability: Subject aliquots to repeated freeze-thaw cycles. A cycle consists of

freezing at -20°C for at least 12 hours followed by thawing to room temperature unassisted.

Analyze after 1, 3, 5, and 10 cycles.

6. Sample Analysis (HPLC-MS):

At each time point, retrieve the designated sample vial along with a T=0 reference vial.
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Allow the vials to thaw and reach room temperature.

Prepare a working solution by diluting the 10 mM stock to a suitable concentration for LC-MS

analysis (e.g., 1 µM) in a 50:50 acetonitrile:water mixture.

HPLC-MS Conditions (Example):

Column: C18, 2.1 x 50 mm, 1.8 µm

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to 5% B

and re-equilibrate.

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Injection Volume: 5 µL

MS Detection: Electrospray Ionization (ESI) in positive mode. Monitor the [M+H]⁺ ion for

Regelidine.

Inject the T=0 sample and the test sample in triplicate.

7. Data Analysis:

Integrate the peak area of the Regelidine parent ion for both the T=0 and the test samples.

Calculate the percentage of Regelidine remaining at each time point using the following

formula: % Remaining = (Mean Peak Area of Test Sample / Mean Peak Area of T=0 Sample)

* 100

A compound is generally considered stable if the remaining percentage is within ±15% of the

initial concentration.
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Visually inspect the chromatogram for the appearance of new peaks, which may indicate

degradation products.

Experimental Workflow Diagram
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Caption: Experimental workflow for Regelidine stability assessment in DMSO.
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Conclusion
The stability of Regelidine in DMSO is a critical parameter for ensuring the validity of in vitro

experimental data. Based on general guidelines for compound storage, Regelidine stock

solutions in anhydrous DMSO should be stored in small, single-use aliquots in amber vials at

-80°C to maximize long-term stability. For short-term use, storage at -20°C is also acceptable,

though degradation may be more rapid. It is recommended to minimize freeze-thaw cycles and

exposure to light and ambient temperatures. Researchers should empirically determine the

stability of Regelidine under their specific laboratory conditions by following the detailed

protocol provided in this document. This due diligence will contribute to the generation of high-

quality, reproducible scientific data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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